Cas no 78844-86-7 (7-Oxabicyclo[4.1.0]hept-2-ene-3-carboxylicacid, 5-hydroxy-, methyl ester, (1R,5R,6S)-)
78844-86-7 structure
Product Name:7-Oxabicyclo[4.1.0]hept-2-ene-3-carboxylicacid, 5-hydroxy-, methyl ester, (1R,5R,6S)-
CAS No:78844-86-7
MF:C8H10O4
MW:170.162602901459
CID:553570
PubChem ID:339336
Update Time:2025-04-19
7-Oxabicyclo[4.1.0]hept-2-ene-3-carboxylicacid, 5-hydroxy-, methyl ester, (1R,5R,6S)- Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxabicyclo[4.1.0]hept-2-ene-3-carboxylicacid, 5-hydroxy-, methyl ester, (1R,5R,6S)-
- Methyl (1R,5R,6S)-5-hydroxy-7-oxabicyclo[4.1.0]hept-2-ene-3-carbo xylate
- REL-(1R,5R,6S)-3-METHOXYCARBONYL-7-OXABICYCLO[4.1.0]-HEPT-2-EN-5-OL
- (+)-3,4-Anhydroshikimic acid methyl ester
- 7-Oxabicyclo[4.1.0]hept-2-ene-3-carboxylicacid, 5-hydroxy-, methyl ester, [1R-(1a,5a,6a)]- (9CI)
- NSC-365447
- 78844-86-7
- NSC365447
- methyl (1R,5R,6S)-5-hydroxy-7-oxabicyclo[4.1.0]hept-2-ene-3-carboxylate
- AKOS006314746
- 2-Chlorotetrafluoropropanoylfluoride
- (+)-3,4-Anhydroshikimic acid methyl este
- DTXSID80320854
- SHIKIMIC ACID,4, ANHYDRO-, METHYL ESTER
- CHEBI:208108
- 90866-43-6
-
- Inchi: 1S/C8H10O4/c1-11-8(10)4-2-5(9)7-6(3-4)12-7/h3,5-7,9H,2H2,1H3/t5-,6-,7+/m1/s1
- InChI Key: LHPOIQVOXOVXFQ-QYNIQEEDSA-N
- SMILES: O1[C@@H]2C=C(C(=O)OC)C[C@H]([C@H]12)O
Computed Properties
- Exact Mass: 170.05790880g/mol
- Monoisotopic Mass: 170.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 59.1Ų
7-Oxabicyclo[4.1.0]hept-2-ene-3-carboxylicacid, 5-hydroxy-, methyl ester, (1R,5R,6S)- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
78844-86-7 (7-Oxabicyclo[4.1.0]hept-2-ene-3-carboxylicacid, 5-hydroxy-, methyl ester, (1R,5R,6S)-) Related Products
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- 85699-62-3(alpha-Conidendrin)
- 1266663-89-1((1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester)
- 1217834-81-5((1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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